Cas no 6283-71-2 (Dimethyl 2-cyanosuccinate)

• Product Name: Dimethyl 2-cyanosuccinate
• CAS No: 6283-71-2
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD01760090
• CID: 46569
• PubChem ID: 94907
• Update Time: 2025-10-25

Dimethyl 2-cyanosuccinate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-cyanosuccinate
• 2-Cyano buantedioic acid dimethyl ester
• 2-Cyanobutanedioicacid,dimethylester
• 2-Cyanosuccinic acid dimethyl ester
• dimethyl 2-cyanobutanedioate
• Dimethyl cyanosuccinate
• 2-Cyanobutanedioic acid dimethyl ester
• 1,4-dimethyl 2-cyanobutanedioate
• Butanedioic acid, cyano-, dimethyl ester
• Succinic acid, cyano-, dimethyl ester
• 2-Cyano-succinic acid dimethyl ester
• Butanedioic acid, cyano-, dimethyl ester (9CI)
• KSC616E8T
• 0-02-00-00813 (Beilstein Handbook Reference)
• AKOS006280185
• dimethyl2-cyanosuccinate
• 2-Cyanobutanedioic acid dimethyl ester, 95%
• 6283-71-2
• GS-3307
• NSC7708
• SCHEMBL1752393
• AI3-11155
• MFCD01760090
• A868344
• PJAMMJHRVPQDMS-UHFFFAOYSA-N
• FT-0693237
• BRN 1781500
• NSC-7708
• NSC 7708

• MDL： MFCD01760090
• Inchi： 1S/C7H9NO4/c1-11-6(9)3-5(4-8)7(10)12-2/h5H,3H2,1-2H3
• InChI Key： PJAMMJHRVPQDMS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)CC(=O)OC)=O
• BRN： 1781500

Computed Properties

• Exact Mass: 171.05300
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 76.4

Experimental Properties

• Density: 1.20
• Boiling Point: 287.9°C at 760 mmHg
• PSA: 76.39000
• LogP: -0.13772

Dimethyl 2-cyanosuccinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Dimethyl 2-cyanosuccinate

Dimethyl 2-cyanosuccinate (CAS No. 6283-71-2): An Overview of Its Properties, Applications, and Recent Research

Dimethyl 2-cyanosuccinate (CAS No. 6283-71-2) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a cyano group and two ester functionalities. These features make it an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals.

The molecular formula of Dimethyl 2-cyanosuccinate is C₇H₉NO₄, and its molecular weight is approximately 175.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 80-82°C, and it exhibits good thermal stability under normal conditions.

In the context of pharmaceutical research, Dimethyl 2-cyanosuccinate has been explored for its potential as a building block in the synthesis of drugs with diverse therapeutic applications. One notable area of research involves its use in the development of anti-inflammatory agents. Recent studies have shown that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for treating conditions such as arthritis and inflammatory bowel disease.

Beyond its pharmaceutical applications, Dimethyl 2-cyanosuccinate has also found utility in the agrochemical industry. Researchers have investigated its potential as a precursor for the synthesis of herbicides and fungicides. The unique reactivity of the cyano group allows for the formation of a wide range of functionalized derivatives, which can be tailored to specific agricultural needs. For example, a recent study published in the *Journal of Agricultural and Food Chemistry* demonstrated that certain derivatives of Dimethyl 2-cyanosuccinate exhibit potent herbicidal activity against common weeds without causing significant harm to crops.

In the realm of fine chemicals, Dimethyl 2-cyanosuccinate serves as an important intermediate in the synthesis of various specialty chemicals used in industries such as cosmetics and electronics. Its ability to undergo selective chemical transformations makes it a valuable starting material for producing high-value compounds with specific functionalities. For instance, it can be used to synthesize chiral intermediates that are crucial for the production of enantiomerically pure pharmaceuticals.

The synthesis of Dimethyl 2-cyanosuccinate typically involves the reaction of malonic acid with cyanide in the presence of methanol and an acid catalyst. This process yields high purity product with good yield, making it an economically viable option for industrial-scale production. Recent advancements in catalytic methods have further optimized this synthesis, reducing reaction times and improving overall efficiency.

In terms of safety and handling, while Dimethyl 2-cyanosuccinate is generally considered safe when handled properly, it is important to follow standard laboratory protocols to ensure safe storage and use. The compound should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Personal protective equipment such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

The environmental impact of Dimethyl 2-cyanosuccinate has also been studied to ensure its sustainable use in various applications. Research has shown that when properly managed, this compound does not pose significant environmental risks. However, it is important to follow best practices for waste disposal to minimize any potential ecological impact.

In conclusion, Dimethyl 2-cyanosuccinate (CAS No. 6283-71-2) is a multifaceted compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and related fields.